Cas no 2639409-01-9 (tert-butyl 6-methoxy-4-methyl-2,3-dihydro-1H-indole-2-carboxylate)

• Product Name: tert-butyl 6-methoxy-4-methyl-2,3-dihydro-1H-indole-2-carboxylate
• CAS No: 2639409-01-9
• MF: C₁₅H₂₁NO₃
• MW: 263.332144498825
• CID: 6558635
• PubChem ID: 165898356
• Update Time: 2025-06-27

tert-butyl 6-methoxy-4-methyl-2,3-dihydro-1H-indole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 6-methoxy-4-methyl-2,3-dihydro-1H-indole-2-carboxylate
• EN300-27727551
• 2639409-01-9

• Inchi： 1S/C15H21NO3/c1-9-6-10(18-5)7-12-11(9)8-13(16-12)14(17)19-15(2,3)4/h6-7,13,16H,8H2,1-5H3
• InChI Key： ZUCCXFOCQFAGNF-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(C1CC2C(C)=CC(=CC=2N1)OC)=O

Computed Properties

• Exact Mass: 263.15214353g/mol
• Monoisotopic Mass: 263.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 47.6Ų

Additional information on tert-butyl 6-methoxy-4-methyl-2,3-dihydro-1H-indole-2-carboxylate

Introduction to Tert-butyl 6-methoxy-4-methyl-2,3-dihydro-1H-indole-2-carboxylate (CAS No. 2639409-01-9)

Tert-butyl 6-methoxy-4-methyl-2,3-dihydro-1H-indole-2-carboxylate (CAS No. 2639409-01-9) is a significant compound in the field of pharmaceutical chemistry, exhibiting a unique structural framework that has garnered considerable attention for its potential applications in drug discovery and development. This compound belongs to the class of indole derivatives, which are well-known for their diverse biological activities and pharmacological properties.

The molecular structure of tert-butyl 6-methoxy-4-methyl-2,3-dihydro-1H-indole-2-carboxylate consists of a fused indole ring system substituted with various functional groups. The presence of a tert-butyl group at the 2-position and methoxy groups at the 6-position enhances its chemical stability and reactivity, making it a valuable intermediate in synthetic organic chemistry. Additionally, the methyl group at the 4-position contributes to the overall electronic properties of the molecule, influencing its interactions with biological targets.

In recent years, there has been growing interest in indole derivatives due to their reported antimicrobial, anti-inflammatory, and anticancer activities. The structural features of tert-butyl 6-methoxy-4-methyl-2,3-dihydro-1H-indole-2-carboxylate make it a promising candidate for further exploration in these therapeutic areas. For instance, studies have demonstrated that modifications in the indole core can significantly alter the biological activity of these compounds, suggesting that this derivative may exhibit novel pharmacological effects.

The synthesis of tert-butyl 6-methoxy-4-methyl-2,3-dihydro-1H-indole-2-carboxylate involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenation have been employed to construct the desired molecular framework efficiently. These methodologies not only highlight the synthetic prowess but also underscore the importance of innovative approaches in modern pharmaceutical chemistry.

One of the most compelling aspects of indole derivatives is their ability to interact with various biological targets, including enzymes and receptors. The unique electronic distribution within the molecule of tert-butyl 6-methoxy-4-methyl-2,3-dihydro-1H-indole-2-carboxylate suggests potential binding affinity with proteins involved in critical cellular pathways. This has prompted researchers to investigate its interactions with targets such as kinases and transcription factors, which are often implicated in diseases like cancer and neurodegenerative disorders.

The pharmacokinetic properties of tert-butyl 6-methoxy-4-methyl-2,3-dihydro-1H-indole-2-carboxylate are also subjects of interest. Studies have begun to explore how structural modifications can influence absorption, distribution, metabolism, and excretion (ADME) profiles. Understanding these parameters is crucial for optimizing drug candidates for clinical use. Preliminary data suggest that this compound exhibits favorable solubility and stability characteristics, which could enhance its bioavailability and therapeutic efficacy.

In conclusion, tert-butyl 6-methoxy-4-methyl-2,3-dihydro-1H-indole-2-carboxylate represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and reported biological activities make it a valuable asset for further investigation into new drug development. As research continues to uncover novel applications for indole derivatives, compounds like this one are likely to play an increasingly important role in addressing unmet medical needs.